What is the chemical structure of Chimassorb 2020?
What is the chemical structure of Chimassorb 2020?
An In-depth Technical Guide to Chimassorb 2020
Chimassorb 2020 is a high molecular weight hindered amine light stabilizer (HALS) integral to the protection of polymers against degradation caused by exposure to light and heat.[1][2][3][4] As a block oligomeric HALS, it offers superior compatibility with a wide range of polymers, high resistance to extraction, and a consistent performance profile owing to its narrow molecular weight distribution.[5] This guide provides a comprehensive overview of its chemical structure, properties, mechanism of action, and application, with a focus on the technical details relevant to researchers and professionals in drug development and material science.
Chemical Structure and Identification
Chimassorb 2020 is a complex oligomeric substance. Its chemical identity is defined as a polymer of 1,6-Hexanediamine, N,N'-bis(2,2,6,6-tetramethyl-4-piperidinyl)- with 2,4,6-trichloro-1,3,5-triazine, which has been further reacted with N-butyl-1-butanamine and N-butyl-2,2,6,6-tetramethyl-4-piperidinamine.[5]
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Chemical Name: 1,6-Hexanediamine, N,N'-bis(2,2,6,6-tetramethyl-4-piperidinyl)-polymer with 2,4,6-trichloro-1,3,5-triazine, reaction products with N-butyl-1-butanamine and N-butyl-2,2,6,6-tetramethyl-4-piperidinamine[5]
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CAS Number: 192268-64-7[5]
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Description: A slightly yellow, granular substance.[5]
The structure is characterized by the presence of multiple 2,2,6,6-tetramethylpiperidine (B32323) moieties, which are the functional groups responsible for its stabilizing activity.
Physicochemical and Performance Data
The quantitative properties of Chimassorb 2020 are summarized in the tables below, providing a clear comparison of its physical characteristics and performance metrics.
Table 1: Physical and Chemical Properties
| Property | Value | Test Condition/Method |
| Molecular Weight | 2600 – 3400 g/mol | |
| Melting Range | 120 – 150 °C | |
| Specific Gravity | 1.01 g/cm³ | 20 °C |
| Vapor Pressure | 7 x 10⁻¹⁰ Pa | 20 °C (extrapolated) |
| Flashpoint | > 275 °C | |
| Ignition Temperature | 390 °C | |
| pH Value | 7 - 10 | |
| Appearance | Slightly yellow granules | |
| Ash Content | ≤ 0.1% | |
| Volatiles | ≤ 1.0% |
Data sourced from multiple technical datasheets.[5]
Table 2: Solubility Profile
| Solvent | Solubility (% w/w) | Temperature |
| Water | < 0.0001 | 20 °C |
| n-Hexane | > 50 | 20 °C |
| Tetrahydrofuran | > 15 | 20 °C |
| Dichloromethane | > 15 | 20 °C |
| Ethanol/Water (95/5) | > 2.5 | 20 °C |
| n-Octanol | > 1.0 | 20 °C |
| Isopropanol | > 0.2 | 20 °C |
Data sourced from a technical information sheet.[5]
Table 3: Thermal Stability (Thermogravimetric Analysis)
| Weight Loss (%) | Temperature (°C) |
| 0.7 | 250 |
| 0.8 | 275 |
| 1.1 | 300 |
| 1.7 | 325 |
| 3.6 | 350 |
Test Conditions: Pure substance, heating rate of 10 °C/min in air.[5]
Table 4: Recommended Usage Levels in Various Polymers
| Polymer System | Application | Recommended Dosage (%) |
| Polypropylene (PP) | Fibers, Tapes | 0.1 – 1.4 |
| High-Density Polyethylene (HDPE) | Tapes | 0.1 – 0.8 |
| PP, HDPE, LDPE, LLDPE | Thick Sections | 0.05 – 1.0 |
| LDPE, LLDPE, EVA, EBA | Films | 0.1 – 1.0 |
LDPE: Low-Density Polyethylene, LLDPE: Linear Low-Density Polyethylene, EVA: Ethylene Vinyl Acetate, EBA: Ethylene Butyl Acrylate. Data sourced from a technical information sheet.[5]
Mechanism of Action: The Denisov Cycle
Chimassorb 2020, like other HALS, functions by scavenging free radicals that are formed during the photo-oxidation of polymers. This process, known as the Denisov Cycle, is a regenerative cycle that allows a single HALS molecule to neutralize multiple radical species, thereby providing long-term protection. The hindered amine is oxidized to a stable nitroxyl (B88944) radical, which then traps alkyl radicals. The resulting amino ether can then react with peroxyl radicals to regenerate the nitroxyl radical, continuing the cycle.
Caption: The regenerative Denisov Cycle of HALS activity.
Experimental Protocols
The evaluation of Chimassorb 2020's performance involves several key experimental techniques. Below are detailed methodologies for these experiments.
Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and volatility of Chimassorb 2020.
Methodology:
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A sample of the pure Chimassorb 2020 (typically 5-10 mg) is placed in a high-purity alumina (B75360) or platinum crucible.
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The crucible is loaded into a thermogravimetric analyzer.
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The sample is heated from ambient temperature to approximately 600 °C at a constant heating rate of 10 °C per minute.[5]
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The atmosphere within the furnace is controlled, typically with a constant flow of air or nitrogen (e.g., 50-100 mL/min).
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The weight of the sample is continuously monitored as a function of temperature.
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The resulting data is plotted as weight loss percentage versus temperature, and the temperatures at which specific weight loss percentages (e.g., 1%, 5%, 10%) occur are determined.
Accelerated Weathering Test
Objective: To simulate and accelerate the aging process of a polymer stabilized with Chimassorb 2020 under controlled laboratory conditions.
Methodology:
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Sample Preparation: Polymer plaques (e.g., 1 mm thick compression-molded polypropylene) are prepared containing a specific concentration of Chimassorb 2020 (e.g., 0.3%) along with other additives like antioxidants and processing stabilizers.[1]
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Exposure: The plaques are mounted in a Weather-Ometer (WOM) or a similar accelerated weathering chamber.
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Test Conditions: The samples are exposed to a controlled cycle of UV radiation, temperature, and humidity. A typical set of conditions includes:
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Evaluation: At predetermined intervals, samples are removed from the chamber and evaluated for signs of degradation. This can include:
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Mechanical Properties: Measurement of tensile strength and elongation at break. The time to 50% retention of tenacity is a common metric.[1]
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Appearance: Visual inspection for cracking, chalking, and color change (measured using a spectrophotometer).
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Chemical Changes: Analysis using techniques like Fourier-transform infrared spectroscopy (FTIR) to detect the formation of carbonyl groups, which are indicative of oxidation.
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Quantification of Chimassorb 2020 in Polymers
Objective: To determine the concentration of Chimassorb 2020 in a polymer matrix.
Methodology:
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Extraction: A known mass of the polymer sample is dissolved in a suitable solvent (e.g., decalin) at an elevated temperature (e.g., 140 °C) under reflux for a specified time (e.g., 40 minutes).[2]
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Separation: The polymer is precipitated by cooling the solution and adding a non-solvent (e.g., methanol). The HALS remains in the solution.
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Filtration: The precipitated polymer is removed by filtration.
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Analysis: The concentration of Chimassorb 2020 in the filtrate is determined using an analytical technique such as:
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High-Performance Liquid Chromatography (HPLC): The extract is injected into an HPLC system equipped with a suitable column and detectors (e.g., UV and Evaporative Light Scattering Detector - ELSD). The concentration is calculated by comparing the peak area to a calibration curve prepared with known standards.[6]
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UV-Vis Spectroscopy: The absorbance of the extract is measured at a specific wavelength and the concentration is determined using a calibration curve.[2]
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Caption: Workflow for evaluating HALS performance in polymers.
References
- 1. scribd.com [scribd.com]
- 2. Making sure you're not a bot! [opus4.kobv.de]
- 3. specialchem.com [specialchem.com]
- 4. plastics-rubber.basf.com [plastics-rubber.basf.com]
- 5. santplas.com [santplas.com]
- 6. Identification and quantification of (polymeric) hindered-amine light stabilizers in polymers using pyrolysis-gas chromatography-mass spectrometry and liquid chromatography-ultraviolet absorbance detection-evaporative light scattering detection - PubMed [pubmed.ncbi.nlm.nih.gov]
